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Compound of Interest

Compound Name: Isononyl isooctyl phthalate

Cat. No.: B15177064

The following guide provides essential safety and logistical information for the proper disposal
of isononyl isooctyl phthalate, ensuring compliance with regulatory standards and promoting
a safe laboratory environment. This information is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling

Before proceeding with any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat. In
case of a spill, absorb the material with an inert substance such as sand, diatomite, or universal
binders.[1] The contaminated absorbent material must then be disposed of as hazardous
waste.[1][2]

General Disposal Prohibitions

Under no circumstances should isononyl isooctyl phthalate be disposed of with household
garbage or allowed to enter the sewage system.[1] Chemical waste is regulated by the
Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act
(RCRA) and must be managed through a designated hazardous waste program.[3]

Step-by-Step Disposal Protocol

» Containerization: Place the isononyl isooctyl phthalate waste in a suitable, sealable, and
clearly labeled container. It is recommended to use the original container if possible. Do not
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mix with other waste streams. For spills, contaminated materials like absorbent paper should
be sealed in a vapor-tight plastic bag for disposal.[4]

e Labeling: The waste container must be labeled as "Hazardous Waste." The label should
include:

o The full chemical name: "Isononyl isooctyl phthalate" (avoiding abbreviations).
o The date of waste generation.

o The location of origin (e.g., laboratory room number).

o The name and contact information of the principal investigator.[3]

o Storage: Store the sealed and labeled waste container in a designated, secure area away
from incompatible materials such as strong oxidizing acids, alkalis, and hydrides.[4][5] The
storage area should be cool and well-ventilated.[1]

o Waste Collection: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[3][6] Provide them with a complete list of the chemicals for disposal.

Quantitative Data and Chemical Properties

Property Value Source
CAS Number 28553-12-0 [5]
Appearance Oily colorless liquid [2]
Solubility in water Insoluble [4]
Oral LD50 (Rat) >10 g/kg [5]
Inhalation LC50 (Rat) >4.4 mg/L for 4hr [5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
isononyl isooctyl phthalate.
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Disposal workflow for isononyl isooctyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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